Cas no 1252908-94-3 (N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252908-94-3
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 5321198
• Update Time: 2025-06-03

N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL029856
• N-(4-acetylphenyl)-2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-acetylphenyl)-2-((3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C20H21N3O3S2/c1-3-4-10-23-19(26)18-16(9-11-27-18)22-20(23)28-12-17(25)21-15-7-5-14(6-8-15)13(2)24/h5-9,11H,3-4,10,12H2,1-2H3,(H,21,25)
• InChI Key： HNTXCPRZPKMHLK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NC2C=CSC=2C(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 632
• XLogP3: 3.7
• Topological Polar Surface Area: 132

Additional information on N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(4-Acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1252908-94-3, known as N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thienopyrimidine ring system and an acetylphenyl group. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The thieno[3,2-d]pyrimidine core of this compound is particularly interesting as it has been shown to exhibit potent anti-inflammatory and anticancer properties. Researchers have also explored the role of the sulfanyl group in enhancing the compound's bioavailability and stability, making it a valuable molecule for further investigation.

The synthesis of N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the butyl group into the thienopyrimidine ring system was found to significantly influence the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

In terms of applications, this compound has shown promise in the development of novel anticancer agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). Additionally, its acetylphenyl group contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Using molecular docking studies, researchers have identified potential binding sites on various protein targets, further validating its therapeutic potential. These findings underscore the importance of continued research into N-(4-acetylphenyl)-2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide as a lead compound for drug development.

In conclusion, the compound with CAS No. 1252908-94-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological properties make it a valuable asset for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in future drug discovery efforts.